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C.l. Direct Blue 80 molecular formula and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Direct Blue 80

Cat. No.: B082002

An In-depth Technical Guide to C.I. Direct Blue 80

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical and physical properties of dyes is paramount for their application in various
scientific domains. C.I. Direct Blue 80, a diazo direct dye, is primarily utilized in the textile and
paper industries; however, its potential applications in biological and research settings warrant
a closer examination of its technical specifications.

Molecular and Chemical Properties

There are some discrepancies in the reported molecular formula and weight for C.lI. Direct
Blue 80, which may be attributed to its nature as a metal complex, specifically with copper and
chromium. The table below summarizes the key quantitative data available for this compound.
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Property Value Source(s)
C.l. Name Direct Blue 80 [1]

C.I. Number 24315 [1]

CAS Number 12222-00-3 [1]
Molecular Formula C34H22N4Na4016S4
C32H14Cu2N4Na401654

C32H14Cu2N4Na016S4(-3)

Molecular Weight 962.78 g/mol

1057.78 g/mol

988.8 g/mol

Physical Appearance Deep purple or blue powder
Solubility Soluble in water

Water Solubility 26.12 g/L at 20°C

Manufacturing Process

The synthesis of C.l. Direct Blue 80 involves a multi-step chemical process. The general
workflow for its manufacturing is outlined below.
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Step 1: Diazotization

3,3'-Dimethoxybenzidine

Double Nitriding and Coupling

Step 2: Coupling

3-Hydroxynaphthalene-2,7-disulfonic acid (2 Moore)

Chelation

Step 3: Metallization

Introduction of Copper and Chrome

Final Broduct

C.l. Direct Blue 80

Click to download full resolution via product page
Caption: Manufacturing workflow for C.I. Direct Blue 80.

The process begins with the double nitriding of 3,3'-Dimethoxybenzidine, which is then coupled
with 3-Hydroxynaphthalene-2,7-disulfonic acid. The resulting compound is then treated to form
copper and chrome complexes, yielding the final dye.

Potential Research Applications and Experimental
Protocols

While C.I. Direct Blue 80 is predominantly an industrial dye for materials like cotton and
viscose, direct dyes as a class have been explored for biological staining. For instance, the

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b082002?utm_src=pdf-body-img
https://www.benchchem.com/product/b082002?utm_src=pdf-body
https://www.benchchem.com/product/b082002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

structurally similar C.I. Direct Black 80 has been investigated for staining amyloid deposits and
collagen. Although specific protocols for the biological application of C.lI. Direct Blue 80 are not
well-established, a general workflow for tissue staining, adapted from protocols for similar direct
dyes, can serve as a starting point for methodology development.

Hypothetical Experimental Workflow for Tissue Staining

The following diagram outlines a potential workflow for using a direct dye like C.I. Direct Blue
80 in histological applications. Note: This is a generalized protocol and would require
optimization and validation for C.I. Direct Blue 80.

Sample Preparation Staining Finishing

Deparaffinize Tissue Sections ‘—»‘ Rehydrate through Ethanol Series ‘—»‘lncuba{e in C.1. Direct Blue 80 Solution }—»‘ Rinse in 80% Ethanol ‘4»‘ Wash in Running Tap Water }—»‘ Counterstain (e.g., Hematoxylin) ‘—»‘ Dehydrate and Clear }——‘ Mount Coverslip

Click to download full resolution via product page

Caption: General experimental workflow for tissue staining.

Detailed Methodological Steps (Adaptable Template)

e Solution Preparation: Prepare a working solution of C.I. Direct Blue 80 (e.g., 0.1% w/v) in a
suitable buffer. The optimal solvent and concentration would need to be determined
empirically.

o Tissue Preparation:

o Deparaffinize tissue sections in xylene.

o Rehydrate through a graded series of ethanol (100%, 95%, 70%) to distilled water.
e Staining:

o Immerse slides in the C.I. Direct Blue 80 staining solution for a predetermined duration
(e.g., 20-30 minutes). Incubation time will require optimization.
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o Briefly rinse in 80% ethanol to remove excess stain.

o Wash in running tap water for several minutes.

» Counterstaining:

o If desired, counterstain with a nuclear stain such as hematoxylin to provide morphological
context.

o Wash again in running tap water until the tissue appears blue.

e Dehydration and Mounting:
o Dehydrate the sections through a graded ethanol series and clear in xylene.
o Mount with a permanent mounting medium.

Safety and Handling

According to available material safety data sheets, C.l. Direct Blue 80 is considered stable
under normal conditions. However, it may cause eye and skin irritation, and is irritating to
mucous membranes and the upper respiratory tract. Ingestion may be harmful and can lead to
gastrointestinal irritation.

Personal Protective Equipment (PPE) should include:

o Appropriate protective eyeglasses or chemical safety goggles.

o Protective gloves to prevent skin exposure.

o Adequate ventilation or an approved respirator to minimize inhalation of dust.

Store in a cool, dry place in tightly sealed containers. Disposal of the dye and any
contaminated materials should be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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